Cas no 2284074-61-7 (2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylcyclohexyl]acetic acid)

• Product Name: 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylcyclohexyl]acetic acid
• CAS No: 2284074-61-7
• MF: C₂₄H₂₇NO₄
• MW: 393.47548699379
• CID: 5762492
• PubChem ID: 165683513
• Update Time: 2025-06-14

2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylcyclohexyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2284074-61-7
• 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylcyclohexyl]acetic acid
• EN300-651049

• Inchi： 1S/C24H27NO4/c1-16-10-12-24(13-11-16,14-22(26)27)25-23(28)29-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21H,10-15H2,1H3,(H,25,28)(H,26,27)
• InChI Key： UEIGYUWFOWOBAS-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(=O)O)CCC(C)CC1)=O

Computed Properties

• Exact Mass: 393.19400834g/mol
• Monoisotopic Mass: 393.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylcyclohexyl]acetic acid

Research Brief on 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylcyclohexyl]acetic acid (CAS: 2284074-61-7)

This research brief provides an in-depth analysis of the latest advancements related to the compound 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylcyclohexyl]acetic acid (CAS: 2284074-61-7), a key intermediate in peptide synthesis and drug discovery. The compound, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, is widely utilized in solid-phase peptide synthesis (SPPS) due to its stability and ease of deprotection under mild conditions. Recent studies have explored its applications in the development of novel therapeutics, including antimicrobial peptides and targeted drug delivery systems.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of this Fmoc-protected cyclohexylacetic acid derivative in the synthesis of cyclic peptides with enhanced bioavailability. The researchers demonstrated that the steric hindrance provided by the 4-methylcyclohexyl group significantly improved the metabolic stability of the resulting peptides, making them promising candidates for oral administration. The study also highlighted the compound's role in facilitating the synthesis of constrained peptides, which are increasingly recognized for their therapeutic potential in targeting protein-protein interactions.

In the field of antimicrobial research, a recent preprint on bioRxiv (2024) described the incorporation of 2284074-61-7 into the design of novel lipopeptide antibiotics. The hydrophobic nature of the methylcyclohexyl moiety was found to enhance membrane penetration, leading to improved activity against Gram-negative pathogens. This finding is particularly significant given the growing threat of antimicrobial resistance and the urgent need for new antibiotic scaffolds.

From a synthetic chemistry perspective, advancements in the production and purification of 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylcyclohexyl]acetic acid have been reported. A 2023 patent application (WO2023187652) disclosed an optimized synthetic route that improves yield and reduces byproduct formation through careful control of reaction temperature and solvent composition. This development is expected to lower production costs and increase the accessibility of this valuable building block for pharmaceutical research.

Emerging applications in targeted drug delivery systems have also been explored. Research published in Advanced Drug Delivery Reviews (2024) demonstrated how derivatives of this compound can serve as linker molecules in antibody-drug conjugates (ADCs). The stability of the Fmoc group during conjugation and its subsequent clean removal under physiological conditions make it particularly suitable for this application. The study reported successful in vivo results with improved tumor targeting and reduced off-target effects.

In conclusion, 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylcyclohexyl]acetic acid (2284074-61-7) continues to be a versatile and valuable compound in pharmaceutical research. Recent studies have expanded its applications beyond traditional peptide synthesis to include innovative therapeutic approaches and drug delivery systems. As research progresses, we anticipate further optimization of its synthetic protocols and discovery of novel applications in medicinal chemistry.